Cas no 1807265-62-8 (Methyl 6-bromomethyl-3-cyano-2-fluorobenzoate)

• Product Name: Methyl 6-bromomethyl-3-cyano-2-fluorobenzoate
• CAS No: 1807265-62-8
• MF: C₁₀H₇BrFNO₂
• MW: 272.07048535347
• CID: 4949844
• Update Time: 2025-06-26

Methyl 6-bromomethyl-3-cyano-2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-bromomethyl-3-cyano-2-fluorobenzoate

• Inchi： 1S/C10H7BrFNO2/c1-15-10(14)8-6(4-11)2-3-7(5-13)9(8)12/h2-3H,4H2,1H3
• InChI Key： AJUHXPNMVQEPHI-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C#N)=C(C=1C(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1

Additional information on Methyl 6-bromomethyl-3-cyano-2-fluorobenzoate

Methyl 6-bromomethyl-3-cyano-2-fluorobenzoate (CAS No. 1807265-62-8): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 6-bromomethyl-3-cyano-2-fluorobenzoate, identified by its Chemical Abstracts Service (CAS) number 1807265-62-8, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, featuring a benzoate core with substituents that include a bromomethyl group, a cyano group, and a fluorine atom, exhibits unique chemical properties that make it invaluable in the synthesis of various bioactive molecules.

The structural configuration of Methyl 6-bromomethyl-3-cyano-2-fluorobenzoate imparts a high degree of reactivity, particularly due to the presence of the bromomethyl and cyano functional groups. These features allow for facile modifications through nucleophilic substitution and condensation reactions, respectively, enabling the construction of complex molecular architectures. The benzoate moiety, known for its stability and versatility in drug design, further enhances the compound's utility as a building block.

In recent years, there has been a growing interest in the development of fluorinated benzoic acid derivatives due to their enhanced metabolic stability and improved pharmacokinetic profiles. The fluorine atom in Methyl 6-bromomethyl-3-cyano-2-fluorobenzoate contributes to these desirable properties, making it a preferred choice for medicinal chemists seeking to optimize drug candidates. Moreover, the cyano group can be further functionalized into amides or carboxylic acids, broadening the scope of possible applications.

One of the most compelling applications of Methyl 6-bromomethyl-3-cyano-2-fluorobenzoate lies in its role as a precursor in the synthesis of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and inhibitors of these enzymes have shown significant therapeutic promise. The bromomethyl group provides an excellent handle for introducing various pharmacophores through Suzuki-Miyaura cross-coupling reactions, which are widely employed in drug discovery. This reaction allows for the efficient construction of biaryl structures, a common motif in kinase inhibitors.

Recent advancements in computational chemistry have further highlighted the potential of Methyl 6-bromomethyl-3-cyano-2-fluorobenzoate as a key intermediate. Molecular modeling studies have demonstrated that this compound can serve as a scaffold for designing molecules with high affinity for specific protein targets. By leveraging virtual screening techniques, researchers can rapidly identify derivatives with optimized binding properties. This approach has been particularly effective in the development of small-molecule inhibitors targeting protein-protein interactions, which are notoriously difficult to modulate with traditional drugs.

The cyano group in Methyl 6-bromomethyl-3-cyano-2-fluorobenzoate also plays a crucial role in modulating pharmacokinetic parameters. Upon metabolic conversion to an amide or carboxylic acid, this group can influence solubility and permeability properties, which are critical factors in drug absorption and distribution. This flexibility makes it an attractive candidate for designing prodrugs or derivatives with tailored pharmacokinetic profiles.

In addition to its applications in oncology and inflammation, Methyl 6-bromomethyl-3-cyano-2-fluorobenzoate has shown promise in the development of antiviral agents. The unique structural features of this compound allow for the design of molecules that can interfere with viral replication mechanisms. For instance, derivatives derived from this intermediate have been explored as inhibitors of viral proteases and polymerases, which are essential enzymes for viral replication cycles. Such efforts align with global efforts to develop broad-spectrum antiviral therapies capable of addressing emerging viral threats.

The synthetic utility of Methyl 6-bromomethyl-3-cyano-2-fluorobenzoate extends beyond its role as an intermediate in pharmaceutical synthesis. It has also been employed in materials science research, particularly in the development of organic electronic materials. The presence of fluorine atoms enhances electron-withdrawing effects, which can influence charge transport properties in organic semiconductors. Researchers have utilized derivatives of this compound to develop novel organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs), demonstrating its versatility beyond traditional pharmaceutical applications.

The increasing demand for sustainable synthetic methods has also spurred interest in alternative synthetic routes for Methyl 6-bromomethyl-3-cyano-2-fluorobenzoate. Green chemistry principles have guided efforts to develop processes that minimize waste and reduce environmental impact. For instance, catalytic methods employing transition metals such as palladium and copper have been explored to facilitate key transformations more efficiently. These approaches not only improve yield but also align with global initiatives to promote sustainable chemical manufacturing practices.

In conclusion, Methyl 6-bromomethyl-3-cyano-2-fluorobenzoate (CAS No. 1807265-62-8) is a multifaceted compound with significant applications across multiple disciplines. Its unique structural features make it an invaluable intermediate in pharmaceutical synthesis, particularly for developing kinase inhibitors and other bioactive molecules. The growing interest in fluorinated benzoic acid derivatives underscores its importance as a building block for next-generation therapeutics. As research continues to uncover new applications and synthetic methodologies, this compound is poised to remain at the forefront of chemical innovation.